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Compound of Interest

Compound Name: Benzyl mercaptan

Cat. No.: B042178

An In-depth Technical Guide to Benzyl Mercaptan (CAS 100-53-8)

Introduction

Benzyl mercaptan, also known as a-toluenethiol or phenylmethanethiol, is an organosulfur
compound with the chemical formula CeHsCH2SH[1][2][3]. Identified by its CAS number 100-
53-8, itis a colorless to pale yellow liquid recognized by its strong, repulsive garlic-like odor[1]
[2][4][5]- This compound is a valuable laboratory reagent and a key intermediate in the
synthesis of pharmaceuticals, agrochemicals, and flavoring agents[1][6][7]. It occurs naturally
in boxwood, coffee, and certain wines, where it can contribute to the smoky aroma[2][5][8][9].
This guide provides a comprehensive overview of its properties, synthesis, purification,
reactivity, and safety protocols for researchers, scientists, and drug development professionals.

Physical and Chemical Properties

The fundamental properties of benzyl mercaptan are summarized in the tables below. Data
has been compiled from various sources to provide a comprehensive overview.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 100-53-8 [1][10][11]
Molecular Formula C7HsS [1][10][11]
Molecular Weight 124.20 g/mol [31[12]
Appearance Colorless to pale yellow liquid [1112114]
Odor Strong, repulsive, garlic-like [2][5][13]
Boiling Point 194-195 °C [B1I5][10][13]
Melting Point -29t0 -30 °C [4][10][13]
Density 1.058 g/mL at 25 °C [3][5][10][14]
Refractive Index (n2°/D) 1.575 - 1.577 [31141[5]
Vapor Density >4 (vs air) [2][3][13]
Vapor Pressure 0.5 hPaat 20 °C [10]

Water Solubility Insoluble / Practically insoluble  [2][5][10]

Solubility

Soluble in organic solvents like

alcohol and ether

[1](21[5]

pKa

9.43 at 25 °C

[2]

Table 2: Safety and Handling Properties
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Property Value Source(s)
Flash Point 70 °C (158 °F) - Closed Cup [3B1141[13]
Odor Threshold 2.6 ppb [2][13]
H227 (Combustible liquid),
H302 (Harmful if swallowed),
GHS Hazard Statements H330 (Fatal if inhaled), H410 [3][15]
(Very toxic to aquatic life with
long lasting effects)
Stable under normal
Stability conditions; oxidizes in air to [2][5][16]
dibenzyl disulfide
o Strong bases, strong oxidizing
Incompatibilities [13][17]
agents
When heated or on contact
Decomposition with acid, emits highly toxic [2][5][13]

fumes of sulfur oxides (SOX)

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of benzyl mercaptan.

e 'H NMR: The proton NMR spectrum shows signals typically in the regions of 6 7.2-7.4 (m,
5H, Ar-H), 6 3.7 (d, 2H, CHz), and & 1.7 (t, 1H, SH)[18].

» IR Spectroscopy: Key infrared absorption peaks can be found in the Sadtler Reference
Spectra collection (Prism: 6615, Grating: 8477)[2][13].

e Mass Spectrometry: The NIST/EPA/MSDC Mass Spectral Database contains the mass

spectrum for benzyl mercaptan (ID: 62108), with major fragments observed at m/z 91 and

124[2][13].

Reactivity and Applications
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The reactivity of benzyl mercaptan is dominated by the nucleophilic thiol (-SH) group attached
to the benzyl moiety. This makes it a versatile reagent in organic synthesis.

Key Reactions

o S-Alkylation: As a potent nucleophile, it readily participates in S-alkylation reactions to form
benzyl thioethers][8].

» Oxidation: It can be oxidized, for instance by air, to form dibenzyl disulfide[2][5].

o Deprotection (Debenzylation): The benzyl group can serve as a protecting group for thiols. It
can be cleaved via a dissolving metal reduction to release the free thiol (RSH) from a benzyl
thioether (RS-Bn)[8].

» Nucleophilic Cleavage: It is used for the acid-catalyzed cleavage of condensed tannins
(proanthocyanidins) into their constituent subunits, a key reaction in phytochemical
analysis[8][9].

o Synthesis of Dithiocarboxylic Esters: It serves as a reactant in the synthesis of these esters
when catalyzed by phosphorus pentasulfide[5].
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Caption: Key chemical transformations of Benzyl Mercaptan.

Applications in Research and Drug Development
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e Pharmaceutical and Agrochemical Synthesis: It is a fundamental building block for
introducing sulfur-containing moieties into complex molecules, which is critical for designing
compounds with specific biological activities[6][7]. It is an intermediate for pesticides like
"Chicaodan" and fungicides such as "Kethiojing"[7].

o Materials Science: It is used to functionalize the surface of carbon nanotubes (CNTSs) to
enhance interactions with platinum nanoparticles and as a chain transfer agent in
polymerization processes[5][6].

o Flavor and Fragrance: In very low concentrations, it is used as a flavoring agent to impart
savory, roasted, or garlic-like notes to food products[1][6].

Experimental Protocols

Detailed and reliable experimental procedures are essential for the safe and efficient use of
benzyl mercaptan.

Synthesis of Benzyl Mercaptan from Benzyl Chloride
and Thiourea

This two-step method involves the formation of an S-benzylisothiouronium salt, followed by
alkaline hydrolysis[8][19][20]. It is a common and practical laboratory-scale synthesis.

Experimental Workflow Diagram
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Step 1 Tsothiouronium Salt Formation
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Caption: Workflow for the synthesis of Benzyl Mercaptan.

Detailed Protocol:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b042178?utm_src=pdf-body-img
https://www.benchchem.com/product/b042178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Salt Formation: In a round-bottom flask, combine benzyl chloride (1 mole) with thiourea (1.1
moles) and 50 mL of 95% ethanol[19].

o Reflux the mixture for approximately 6 hours. Upon cooling, the S-benzylisothiouronium salt
will crystallize[19].

« Filter the mixture to collect the salt crystals[19].

e Hydrolysis: Transfer the salt (1 mole) to a two-necked flask and add 300 mL of 5 N sodium
hydroxide or sodium carbonate solution[19].

o Reflux the new mixture for 2 hours under a slow stream of nitrogen to prevent oxidation[19].

o Workup and Purification: After cooling, carefully acidify the reaction mixture with 2 N
hydrochloric acid[19].

o The oily layer of benzyl mercaptan will separate. Isolate this organic layer and dry it with an
anhydrous drying agent like magnesium sulfate[19].

 Finally, purify the product by fractional distillation under reduced pressure (b.p. 73°C at 10
mmHg), yielding pure benzyl mercaptan[19].

Purification via Mercury (Il) Salt

For obtaining highly pure benzyl mercaptan, a classical purification method involves the
formation and subsequent decomposition of its mercury salt.

Detailed Protocol:

o Precipitation: Dissolve the crude benzyl mercaptan in a suitable solvent like chloroform
(CHCI3)[5].

o React the solution with a mercury(ll) salt. The mercury salt of benzyl mercaptan will
precipitate out of the solution[5]. This salt can be recrystallized from benzene as needles[5].

o Regeneration: Filter the mercury salt precipitate and wash it thoroughly.
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e Suspend the purified salt in chloroform and bubble hydrogen sulfide (H2S) gas through the
solution[5].

o This will regenerate the benzyl mercaptan and precipitate insoluble mercury(ll) sulfide
(HgS)[5].

» Final Steps: Filter off the HgS precipitate. The filtrate, containing the pure benzyl mercaptan
in chloroform, is then evaporated to remove the solvent. The residue can be further purified
by vacuum distillation[5].

Caution: This protocol involves highly toxic mercury salts and flammable, toxic hydrogen sulfide
gas. It must be performed with extreme caution in a well-ventilated fume hood with appropriate
personal protective equipment.

Safety and Handling

Benzyl mercaptan is a hazardous substance and must be handled with appropriate safety
precautions.

 Toxicity: It is harmful if swallowed and fatal if inhaled[15][16][21]. It is also an irritant to the
skin, eyes, and respiratory tract[1][22]. High concentrations may cause CNS depression[22].

o Personal Protective Equipment (PPE): Always use in a well-ventilated area or fume hood.
Wear chemical-resistant gloves, safety glasses with side shields or a face shield, and a lab
coat[4][15]. For operations with a risk of inhalation, an appropriate respirator (e.g., type
ABEK filter) is mandatory[3][15].

« Handling: Avoid contact with skin, eyes, and clothing[15]. Keep away from heat, sparks, and
open flames, as it is a combustible liquid[2][15]. Prevent the build-up of electrostatic
charge[15].

» Storage: Store in a cool, dry, well-ventilated place in a tightly closed container, preferably
under an inert atmosphere as it is air-sensitive[2][16][21]. Store locked up[16][21].

o First Aid:
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o Inhalation: Remove the person to fresh air immediately. Call a physician or poison control
center immediately[16][21].

o Skin Contact: Wash off with soap and plenty of water. Consult a physician[17].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing[21].

o Ingestion: Rinse mouth. Call a poison control center or doctor if you feel unwell[21].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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